2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol

• IUPAC Name: 2-[4-(1-benzothiophen-2-ylmethyl)-1-cyclopentylpiperazin-2-yl]ethanol
• InChI: InChI=1S/C20H28N2OS/c23-12-9-18-14-21(10-11-22(18)17-6-2-3-7-17)15-19-13-16-5-1-4-8-20(16)24-19/h1,4-5,8,13,17-18,23H,2-3,6-7,9-12,14-15H2
• InChI Key: XKRMECMFVSVQKP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2CCN(CC2CCO)CC3=CC4=CC=CC=C4S3
• Molecular Formula: C20H28N2OS
• Molecular Weight: 344.5 g/mol

Description

2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol, also known as BZP, is a synthetic compound that belongs to the class of piperazine derivatives. BZP has been used as a recreational drug due to its stimulant effects, but it also has potential scientific research applications. In

Scientific Research Applications

2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol has been studied for its potential therapeutic applications in various fields of medicine, including psychiatry, neurology, and pharmacology. 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol has been shown to have anxiolytic and antidepressant effects in animal models, and it has been proposed as a potential treatment for anxiety and depression in humans. 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol has also been studied for its potential use in the treatment of Parkinson's disease and as a cognitive enhancer.

Mechanism of Action

2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol acts as a dopamine and serotonin reuptake inhibitor, which increases the levels of these neurotransmitters in the brain. This leads to increased stimulation of the central nervous system, resulting in the stimulant effects of 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol.
Biochemical and Physiological Effects:
2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol has been shown to increase heart rate, blood pressure, and body temperature in humans. It also causes increased alertness, euphoria, and energy. However, 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol can also cause adverse effects such as nausea, vomiting, anxiety, and insomnia.

Advantages and Limitations for Lab Experiments

2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol has advantages for lab experiments as it is a synthetic compound that can be easily synthesized and standardized. However, its recreational use has led to regulatory restrictions on its availability and use in research.

Future Directions

Future research on 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol could focus on its potential therapeutic applications, including its use as an anxiolytic, antidepressant, cognitive enhancer, and treatment for Parkinson's disease. Further studies could also investigate the long-term effects of 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol use and potential interactions with other drugs. Additionally, research could explore the development of safer and more effective derivatives of 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol.
Conclusion:
In conclusion, 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol is a synthetic compound with potential scientific research applications. Its mechanism of action as a dopamine and serotonin reuptake inhibitor has led to its use as a recreational drug, but it also has potential therapeutic applications. Further research is needed to fully explore the benefits and limitations of 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol and its derivatives.

Synthesis Methods

The synthesis of 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol involves the reaction of 1-benzothiophen-2-ylmethylpiperazine with cyclopentanone followed by reduction with sodium borohydride. This method yields 2-[4-(1-benzothien-2-ylmethyl)-1-cyclopentyl-2-piperazinyl]ethanol as a white crystalline solid with a melting point of 225-226°C.